Cas no 87444-50-6 (2-Pyrazinamine, 3-(methylthio)-)

• Product Name: 2-Pyrazinamine, 3-(methylthio)-
• CAS No: 87444-50-6
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD19204964
• CID: 5225204
• Update Time: 2023-03-01

2-Pyrazinamine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine, 3-(methylthio)-

• MDL： MFCD19204964
• Inchi： 1S/C5H7N3S/c1-9-5-4(6)7-2-3-8-5/h2-3H,1H3,(H2,6,7)
• InChI Key： CELQRIQXLPRVDP-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CN=C1SC

Computed Properties

• Exact Mass: 141.036
• Monoisotopic Mass: 141.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers